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Compound of Interest

Compound Name: 17(R)-Hete

Cat. No.: B15582451 Get Quote

Essential Safety and Handling Guide for 17(R)-
HETE
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, operational, and disposal guidance for

handling 17(R)-Hydroxyeicosatetraenoic acid (17(R)-HETE). As a specific Safety Data Sheet

(SDS) for 17(R)-HETE is not readily available, this guide is based on information for similar

hydroxyeicosatetraenoic acids (HETEs) and its common solvent, ethanol. The primary

immediate hazards are associated with the flammability of the ethanol solvent.

Immediate Safety Information
17(R)-HETE is typically supplied as a solution in ethanol. Therefore, precautions for handling

flammable liquids are paramount. The toxicological properties of 17(R)-HETE itself are not

extensively documented; however, it should be handled with care as a potentially bioactive

lipid.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to ensure personal safety when handling 17(R)-HETE. The

following table summarizes the recommended PPE.
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Body Part Equipment Specification

Eyes/Face
Safety Goggles and/or Face

Shield

ANSI Z87.1 certified. A face

shield should be worn over

goggles when there is a risk of

splashing.

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Change gloves

immediately if contaminated.

Body Laboratory Coat

Flame-resistant lab coat is

advised due to the ethanol

solvent.

Respiratory Chemical Fume Hood

All handling of 17(R)-HETE

solutions should be performed

in a certified chemical fume

hood.

Feet Closed-toe shoes
Required in all laboratory

settings.

Emergency Procedures
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Situation Immediate Action

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids

open. Seek medical attention.

Inhalation
Move to fresh air. If breathing is difficult, seek

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Absorb with an inert material (e.g., sand,

vermiculite) and place in a sealed container for

disposal. Ventilate the area.

Fire
Use a carbon dioxide, dry chemical, or alcohol-

resistant foam fire extinguisher.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is crucial for the safe handling of 17(R)-HETE from receipt to

experimental use.

Receiving and Storage:

Upon receipt, inspect the package for any signs of damage.

Verify that the product is 17(R)-HETE and log it into your chemical inventory.

Store the container tightly sealed in a cool, dry, and well-ventilated area, away from

ignition sources. The recommended storage temperature is -20°C.[1][2]

Preparation of Solutions:
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All manipulations, including the preparation of stock and working solutions, must be

conducted in a chemical fume hood.

To change the solvent, the ethanol can be evaporated under a gentle stream of nitrogen.

Immediately add the new solvent of choice.

17(R)-HETE is soluble in organic solvents such as DMSO and dimethylformamide, and

has a solubility of approximately 0.8 mg/ml in PBS (pH 7.2).[1]

Experimental Use:

When diluting to working concentrations, continue to work in a fume hood.

Keep containers sealed when not in use to prevent evaporation of the solvent and to

minimize exposure.

Ensure all glassware and equipment are clean and dry.

Disposal Plan
Proper disposal of 17(R)-HETE and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance. All materials contaminated with 17(R)-HETE
should be treated as hazardous waste.

Waste Type Disposal Procedure

Unused 17(R)-HETE Solution

Collect in a designated, labeled, and sealed

hazardous waste container for flammable

liquids.

Contaminated Labware (e.g., pipette tips, vials)
Place in a designated solid hazardous waste

container.

Contaminated Solvents
Collect in a separate, labeled hazardous waste

container for flammable organic solvents.

Aqueous Waste from Experiments
Collect in a designated aqueous hazardous

waste container. Do not pour down the drain.
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Disposal Protocol:

Segregation: Keep different waste streams separate. Do not mix 17(R)-HETE waste with

other incompatible chemical waste.

Labeling: Clearly label all waste containers with "Hazardous Waste," the full chemical names

of the contents (including solvents), and the associated hazards (e.g., Flammable).

Storage: Store waste containers in a designated satellite accumulation area within the

laboratory.

Pickup: Arrange for collection by your institution's Environmental Health and Safety (EHS)

department.

Safe Handling Workflow for 17(R)-HETE
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Caption: Workflow for the safe handling of 17(R)-HETE from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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